2-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)phenoxy]acetic acid

• IUPAC Name: 2-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)phenoxy]acetic acid
• InChI: InChI=1S/C17H17NO5S/c19-17(20)12-23-14-7-9-15(10-8-14)24(21,22)18-11-3-5-13-4-1-2-6-16(13)18/h1-2,4,6-10H,3,5,11-12H2,(H,19,20)
• InChI Key: ISLQJROTKQYYIS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)S(=O)(=O)C3=CC=C(C=C3)OCC(=O)O
• Molecular Formula: C17H17NO5S
• Molecular Weight: 347.4 g/mol

Description

2-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)phenoxy]acetic acid is a complex organic compound that features a quinoline derivative. This compound is of interest due to its potential applications in various fields, including medicinal chemistry and materials science. The presence of the quinoline moiety, known for its biological activity, makes this compound a valuable subject for research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)phenoxy]acetic acid typically involves multiple steps. One common method starts with the preparation of the quinoline derivative, which is then sulfonylated and subsequently reacted with phenoxyacetic acid. The reaction conditions often require the use of catalysts and specific solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to scale up the process. This includes the use of continuous flow reactors and advanced purification techniques to meet the demand for high-quality material .

Chemical Reactions Analysis

Types of Reactions

2-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)phenoxy]acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound, potentially changing its reactivity.

Substitution: This reaction can replace one functional group with another, allowing for the modification of the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and specific solvents to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinoline N-oxides, while reduction could produce dihydroquinoline derivatives .

Scientific Research Applications

2-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)phenoxy]acetic acid has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s biological activity makes it a candidate for drug development and biochemical studies.

Medicine: Potential therapeutic applications include its use as an anti-inflammatory or antimicrobial agent.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)phenoxy]acetic acid involves its interaction with specific molecular targets. The quinoline moiety is known to interact with enzymes and receptors, potentially inhibiting or modulating their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Similar Compounds

3,4-dihydro-1H-quinolin-2-one: Another quinoline derivative with similar biological activity.

8-Hydroxy-3,4-dihydro-1H-quinolin-2-one: Known for its antimicrobial properties.

8-methoxy-3,4-dihydro-1H-quinolin-2-one: Exhibits cytotoxic activity against certain cancer cell lines.

Uniqueness

What sets 2-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)phenoxy]acetic acid apart is its unique combination of the quinoline moiety with a sulfonyl group and a phenoxyacetic acid moiety. This combination enhances its chemical reactivity and potential biological activity, making it a versatile compound for various applications .